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Disclaimer
Specific solubility and handling data for the [Gln144]-PLP (139-151) peptide are not

extensively available in the public domain. The following recommendations and protocols are

primarily based on data for the parent peptide, myelin proteolipid protein (PLP) fragment 139-

151. The substitution of tryptophan with glutamine at position 144 may slightly alter the

physicochemical properties of the peptide, including its solubility. Therefore, it is recommended

to perform small-scale solubility tests before preparing larger stock solutions.

Introduction
[Gln144]-PLP (139-151) is a synthetic peptide analogue of the myelin proteolipid protein (PLP)

fragment 139-151.[1][2][3][4][5] It is an experimental antigen utilized in immunology research,

particularly in the study of autoimmune diseases such as multiple sclerosis (MS).[3][5] The

peptide is used to investigate the cross-reactivity of T-cells to self and non-self antigens and to

understand the mechanisms of T-cell activation and regulation in the context of autoimmunity.

[1][5] Like its parent peptide, [Gln144]-PLP (139-151) is instrumental in inducing experimental

autoimmune encephalomyelitis (EAE) in susceptible animal models, providing a valuable tool

for studying the pathogenesis of MS and for the preclinical evaluation of potential therapeutic

agents.[3][6]
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Physicochemical Properties and Solubility Data
The lyophilized [Gln144]-PLP (139-151) peptide is typically a white powder.[4] It is hygroscopic

and should be protected from light.[7] The molecular weight of [Gln144]-PLP (139-151) is
approximately 1463.67 g/mol , with a molecular formula of C66H102N20O18.[1][4]

While specific quantitative solubility data for the [Gln144] variant is limited, the solubility of the

parent peptide PLP (139-151) provides a strong indication of suitable solvents.

Solvent
Reported Solubility of PLP
(139-151)

Reference

Distilled Water Up to 2 mg/mL [6][7]

Acetonitrile
Recommended for

concentrations > 2 mg/mL
[7]

Sterile H2O
Readily soluble (e.g., 1 mg in

50 µL)
[8]

Experimental Protocols
Reconstitution of Lyophilized Peptide
This protocol describes the preparation of a stock solution from the lyophilized peptide.

Materials:

Lyophilized [Gln144]-PLP (139-151) peptide

Sterile distilled water or sterile phosphate-buffered saline (PBS)

Acetonitrile (for higher concentrations, if required)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Before opening, briefly centrifuge the vial of lyophilized peptide to ensure all the powder is at

the bottom.

To prepare a stock solution (e.g., 1 mg/mL), carefully add the appropriate volume of sterile

distilled water or PBS to the vial. For instance, to make a 1 mg/mL solution from 1 mg of

peptide, add 1 mL of solvent.

Gently vortex or pipette the solution up and down to ensure the peptide is completely

dissolved. Avoid vigorous shaking, which can cause peptide degradation.

For concentrations higher than 2 mg/mL, consider using a solvent system containing

acetonitrile.[7] It is advisable to first dissolve the peptide in a small amount of acetonitrile and

then slowly add sterile water or buffer to the desired concentration.

Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[6][7][8]

In Vitro T-Cell Proliferation Assay
This protocol outlines a general procedure for stimulating T-cells in vitro with [Gln144]-PLP
(139-151) to assess cellular immune responses.

Materials:

[Gln144]-PLP (139-151) stock solution

Spleen or lymph node cells isolated from immunized or naive animals

Complete RPMI 1640 medium (supplemented with 10% fetal bovine serum, 2 mM L-

glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

96-well flat-bottom cell culture plates

Cell proliferation reagent (e.g., [3H]-thymidine, BrdU, or CFSE)

Cell counter or spectrophotometer
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Procedure:

Prepare a single-cell suspension of splenocytes or lymph node cells from the experimental

animals.

Adjust the cell concentration to 2 x 10^6 cells/mL in complete RPMI 1640 medium.

Plate 100 µL of the cell suspension (2 x 10^5 cells) into each well of a 96-well plate.

Prepare serial dilutions of the [Gln144]-PLP (139-151) stock solution in complete RPMI 1640

medium to achieve final concentrations typically ranging from 1 to 20 µg/mL.

Add 100 µL of the diluted peptide solutions to the appropriate wells. Include a negative

control (medium only) and a positive control (e.g., a mitogen like Concanavalin A).

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 72 hours.[9]

Assess T-cell proliferation using a standard method. For example, if using [3H]-thymidine,

add 1 µCi to each well during the last 18-24 hours of incubation.

Harvest the cells onto filter mats and measure the incorporation of [3H]-thymidine using a

scintillation counter.

Diagrams
T-Cell Activation by [Gln144]-PLP (139-151)
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Caption: T-Cell activation by [Gln144]-PLP (139-151) peptide.

Experimental Workflow for EAE Induction
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Caption: Workflow for inducing Experimental Autoimmune Encephalomyelitis (EAE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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